(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile

• IUPAC Name: (Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H14N2OS/c1-12-5-6-14(8-13(12)2)17-11-22-18(20-17)15(10-19)9-16-4-3-7-21-16/h3-9,11H,1-2H3/b15-9-
• InChI Key: ORIJLHNNIBURAG-DHDCSXOGSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CO3)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=CO3)/C#N)C
• Molecular Formula: C18H14N2OS
• Molecular Weight: 306.4 g/mol

Description

(2Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile is a chemical compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

Synthesis and Structural Analysis

• The Michael reaction has been employed to synthesize compounds with structural similarities, including derivatives featuring furan moieties. These compounds were obtained through reactions involving dimethyl (furan-2-ylmethylidene)malonate, showcasing the versatility of furan derivatives in chemical synthesis (Dyachenko et al., 2014).
• Research on α,β-unsaturated acrylonitrile derivatives, which are structurally related, has provided insights into their conformational and molecular structures through single crystal X-ray diffraction analyses. These studies highlight the influence of the pyridine core and the double bond with diphenylamino moiety on the optical properties and π-π-interactions in the solid state, which are essential for understanding the physicochemical properties of such compounds (Percino et al., 2016).

Applications in Biological and Material Sciences

• Compounds containing thiazol and furan units have been explored for their biological activities, such as leukotriene B(4) inhibitory activity and growth inhibitory activity in cancer cell lines, indicating potential therapeutic applications (Kuramoto et al., 2008).
• Thiazolothiazole-based copolymers with furan and thiophene moieties have been synthesized and investigated for their electrochemical and electrochromic properties. These materials demonstrate multichromic properties with low band-gap values, suggesting their utility in electrochromic devices and other electronic applications (Akpinar et al., 2013).